[2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate

• IUPAC Name: [2-(5-chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate
• InChI: InChI=1S/C21H15ClN2O3S/c22-17-7-5-16(11-23)19(10-17)24-20(25)12-27-21(26)13-28-18-8-6-14-3-1-2-4-15(14)9-18/h1-10H,12-13H2,(H,24,25)
• InChI Key: PXNOAJLJEBGFBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)SCC(=O)OCC(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C21H15ClN2O3S
• Molecular Weight: 410.9 g/mol

Description

[2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate involves the inhibition of various enzymes and proteins that are essential for the growth and survival of cancer cells, bacteria, and fungi. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. It also inhibits the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate include the inhibition of cell growth and division, induction of apoptosis, and disruption of cell signaling pathways. It has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate is its potential as a therapeutic agent for cancer, bacterial, and fungal infections. It is also relatively easy to synthesize and can be obtained in high yield. However, one of the limitations of this compound is its potential toxicity, which may limit its clinical use.

Future Directions

There are several future directions for research on [2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate. One area of interest is the development of more potent and selective analogs of this compound for use in cancer therapy. Another area of research is the evaluation of this compound as a potential antibacterial and antifungal agent. Additionally, the use of [2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate as a tool for studying cell signaling pathways and protein kinases is also an area of interest.

Synthesis Methods

The synthesis of [2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate involves the reaction of 2-naphthalen-2-ylsulfanylacetic acid with 2-(5-chloro-2-cyanoanilino)acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions.

Scientific Research Applications

[2-(5-Chloro-2-cyanoanilino)-2-oxoethyl] 2-naphthalen-2-ylsulfanylacetate has been extensively studied in various scientific fields. In medicinal chemistry, it has been evaluated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In addition, it has also been investigated as an antibacterial and antifungal agent.